Cas no 95189-02-9 (1,4-Dideoxy-1,4-iminomannitol)

1,4-Dideoxy-1,4-iminomannitol structure
1,4-Dideoxy-1,4-iminomannitol structure
Product Name:1,4-Dideoxy-1,4-iminomannitol
CAS No:95189-02-9
MF:C6H13NO4
MW:163.171722173691
CID:805332
Update Time:2023-08-03

1,4-Dideoxy-1,4-iminomannitol Chemical and Physical Properties

Names and Identifiers

    • 3,4-Pyrrolidinediol,2-[(1S)-1,2-dihydroxyethyl]-, (2R,3S,4R)-
    • 1,4-dideoxy-1,4-iminomannitol
    • D-Mannitol, 1,4-dideoxy-1,4-imino-
    • 2alpha-[(R)-1,2-Dihydroxyethyl]pyrrolidine-3alpha,4alpha-diol
    • 1,4-Dideoxy-1,4-iminomannitol
    • Inchi: 1S/C6H13NO4/c8-2-4(10)5-6(11)3(9)1-7-5/h3-11H,1-2H2/t3-,4+,5-,6-/m1/s1
    • InChI Key: RVNSAAIWCWTCTJ-JGWLITMVSA-N
    • SMILES: O[C@@H]1[C@@H](CN[C@@H]1[C@H](CO)O)O

Computed Properties

  • Exact Mass: 163.084
  • Monoisotopic Mass: 163.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 93

Experimental Properties

  • Density: 1.492
  • Boiling Point: 448.6°Cat760mmHg
  • Flash Point: 258°C
  • Refractive Index: 1.597
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